4-bromo-3-cyclopropyl-1H-pyrazol-5-ol
Overview
Description
“4-bromo-3-cyclopropyl-1H-pyrazol-5-ol” is a chemical compound with the molecular formula C6H7BrN2O and a molecular weight of 203.04 . It is a derivative of pyrazole, a five-membered aromatic ring with two nitrogen atoms .
Molecular Structure Analysis
The molecular structure of “4-bromo-3-cyclopropyl-1H-pyrazol-5-ol” consists of a pyrazole ring substituted with a bromine atom at the 4th position and a cyclopropyl group at the 3rd position . The 5th position of the pyrazole ring is substituted with a hydroxyl group .Scientific Research Applications
- Hexacoordinate Complexes : Researchers utilize 4-bromo-3-cyclopropyl-1H-pyrazol-5-ol in the preparation of solid hexacoordinate complexes. These complexes often exhibit unique reactivity and catalytic behavior, making them relevant in materials science and catalysis .
- Reference Substance : The compound can serve as a reference substance for drug impurities. In pharmaceutical quality control, having a well-characterized impurity standard is crucial for ensuring drug safety and efficacy .
- Research Tools : 4-bromo-3-cyclopropyl-1H-pyrazol-5-ol finds use as a research reagent in biological and medical studies. Scientists explore its effects on cellular processes, signaling pathways, and enzymatic reactions .
- Bipyrazole Derivatives : Researchers employ this compound as a building block in the synthesis of 1,4′-bipyrazoles. These derivatives have diverse applications, including in materials science, organic electronics, and supramolecular chemistry .
- Cyclopropyl Ring Effects : Investigating the influence of the cyclopropyl ring on reactivity and stability provides insights into chemical bonding and molecular behavior. Researchers explore how this small structural motif impacts overall properties .
Coordination Chemistry
Impurity Control in Drug Manufacturing
Biological Assays and Reagents
Chemical Synthesis
Structural Modification Studies
Mechanism of Action
- However, we can explore related compounds to gain insights. For instance, some pyrazole derivatives interact with serine/threonine kinases involved in cell cycle control and meiosis . Further research is needed to identify the exact target of this compound.
- For example, some pyrazole derivatives inhibit liver alcohol dehydrogenase , suggesting a potential role in metabolic pathways.
Target of Action
Biochemical Pathways
properties
IUPAC Name |
4-bromo-5-cyclopropyl-1,2-dihydropyrazol-3-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7BrN2O/c7-4-5(3-1-2-3)8-9-6(4)10/h3H,1-2H2,(H2,8,9,10) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KWOSDCMKVDIIDH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=C(C(=O)NN2)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7BrN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.04 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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